Cas no 55930-35-3 (4-Pentyn-1-ol, 3-methyl-)

4-Pentyn-1-ol, 3-methyl- structure
4-Pentyn-1-ol, 3-methyl- structure
Product Name:4-Pentyn-1-ol, 3-methyl-
CAS No:55930-35-3
MF:C6H10O
MW:98.1430020332336
CID:350274
PubChem ID:14195541
Update Time:2025-04-19

4-Pentyn-1-ol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pentyn-1-ol, 3-methyl-
    • 3-methylpent-4-yn-1-ol
    • 55930-35-3
    • DTXSID90557210
    • AKOS040802224
    • Inchi: 1S/C6H10O/c1-3-6(2)4-5-7/h1,6-7H,4-5H2,2H3
    • InChI Key: RRURBGUJFHZKAL-UHFFFAOYSA-N
    • SMILES: OCCC(C#C)C

Computed Properties

  • Exact Mass: 98.0732
  • Monoisotopic Mass: 98.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 77.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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